Cas no 112777-31-8 (3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one)

3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one is a heterocyclic compound featuring a fused pyridine-oxazine structure. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery. The methyl substitution at the 3-position enhances stability and may influence binding interactions with biological targets. Its rigid bicyclic framework offers synthetic versatility for derivatization, making it valuable for developing novel bioactive molecules. The compound’s unique structure contributes to its potential applications in designing enzyme inhibitors or receptor modulators. Researchers prioritize it for its balanced physicochemical properties and compatibility with further functionalization.
3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one structure
112777-31-8 structure
Product Name:3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one
CAS No:112777-31-8
MF:C8H8N2O2
MW:164.161321640015
CID:1099369
PubChem ID:4166894
Update Time:2025-06-11

3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • 3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one
    • Inchi: 1S/C8H8N2O2/c1-5-7(11)10-6-3-2-4-9-8(6)12-5/h2-5H,1H3,(H,10,11)
    • InChI Key: SGXRJMPCRXELRU-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CN=2)NC(C1C)=O

3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M324330-10mg
3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8
10mg
$ 50.00 2022-06-04
TRC
M324330-50mg
3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8
50mg
$ 210.00 2022-06-04
TRC
M324330-100mg
3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8
100mg
$ 295.00 2022-06-04
Chemenu
CM412161-250mg
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%+
250mg
$379 2022-06-14
Chemenu
CM412161-500mg
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%+
500mg
$680 2022-06-14
Chemenu
CM412161-1g
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%+
1g
$865 2022-06-14
Enamine
EN300-117051-0.05g
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%
0.05g
$182.0 2023-07-06
Enamine
EN300-117051-0.1g
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%
0.1g
$272.0 2023-07-06
Enamine
EN300-117051-0.25g
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%
0.25g
$389.0 2023-07-06
Enamine
EN300-117051-0.5g
3-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
112777-31-8 95%
0.5g
$613.0 2023-07-06

3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one Related Literature

Additional information on 3-Methyl-1H,2H,3H-pyrido2,3-b1,4oxazin-2-one

Research Brief on 3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one (CAS: 112777-31-8): Recent Advances and Applications

3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one (CAS: 112777-31-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs based on this scaffold, which showed promising anti-proliferative effects in cancer cell lines.

In addition to its potential in oncology, 3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as a novel antibiotic. These findings are particularly relevant in the context of the global antimicrobial resistance crisis.

The synthetic accessibility of 3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a 2022 study in Organic Letters described a one-pot synthesis method that reduces the use of hazardous reagents and improves yield. Such innovations are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's versatility and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts. Ongoing research is expected to uncover new applications and optimize its pharmacological profile.

In conclusion, 3-Methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one (CAS: 112777-31-8) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology, antimicrobial therapy, and beyond. Recent studies have shed light on its synthetic pathways, biological activities, and therapeutic potential, paving the way for future investigations. As research continues, this compound may emerge as a key player in the development of next-generation therapeutics.

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